N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide

• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)pentanamide
• InChI: InChI=1S/C15H21ClN2O2/c1-2-3-4-15(19)17-12-5-6-14(13(16)11-12)18-7-9-20-10-8-18/h5-6,11H,2-4,7-10H2,1H3,(H,17,19)
• InChI Key: WTMIDFAOKHAWQV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=C(C=C1)N2CCOCC2)Cl
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide, also known as JNJ-26481585, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound acts as a selective HDAC6 inhibitor, and its mechanism of action has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide acts as a selective HDAC6 inhibitor, which leads to the accumulation of acetylated proteins in the cell. This accumulation has been shown to induce cell cycle arrest and apoptosis in cancer cells. HDAC6 is a class IIb histone deacetylase that is involved in the regulation of several cellular processes, including cell migration, protein degradation, and microtubule dynamics.
Biochemical and Physiological Effects:
N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by altering the acetylation status of several proteins involved in these processes. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which may contribute to its anti-tumor activity. N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide has also been shown to modulate the immune response by promoting the differentiation of T cells into effector cells.

Advantages and Limitations for Lab Experiments

N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide has several advantages for use in lab experiments, including its potent anti-tumor activity and its ability to enhance the efficacy of other anti-cancer agents. However, this compound has some limitations, including its relatively low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for research on N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide. One area of interest is the development of more potent and selective HDAC6 inhibitors that may have improved therapeutic efficacy and reduced toxicity. Another area of interest is the investigation of the immune-modulating effects of N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide and its potential use in combination with immune checkpoint inhibitors. Additionally, further research is needed to understand the mechanisms of resistance to N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide and to identify biomarkers that may predict response to this compound.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide involves a multi-step process that includes the reaction of 3-chloro-4-morpholinylaniline with pentanoyl chloride in the presence of a base, followed by purification and isolation of the target compound using column chromatography. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[3-chloro-4-(4-morpholinyl)phenyl]pentanamide has been studied extensively for its potential therapeutic applications in cancer treatment. Preclinical studies have shown that this compound has potent anti-tumor activity against a broad range of cancer types, including breast, lung, and pancreatic cancer. It has also been shown to enhance the efficacy of other anti-cancer agents, such as taxanes and platinum-based drugs.